Cas no 2138134-05-9 ({8-Ethyl-1-oxaspiro[4.5]decan-4-yl}methanamine)

• Product Name: {8-Ethyl-1-oxaspiro[4.5]decan-4-yl}methanamine
• CAS No: 2138134-05-9
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 5941712
• PubChem ID: 165459930
• Update Time: 2025-06-11

{8-Ethyl-1-oxaspiro[4.5]decan-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 2138134-05-9
• EN300-744289
• {8-ethyl-1-oxaspiro[4.5]decan-4-yl}methanamine
• {8-Ethyl-1-oxaspiro[4.5]decan-4-yl}methanamine

• Inchi： 1S/C12H23NO/c1-2-10-3-6-12(7-4-10)11(9-13)5-8-14-12/h10-11H,2-9,13H2,1H3
• InChI Key： CRMFKFQDJIPHBM-UHFFFAOYSA-N
• SMILES： O1CCC(CN)C21CCC(CC)CC2

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on {8-Ethyl-1-oxaspiro[4.5]decan-4-yl}methanamine

Comprehensive Overview of {8-Ethyl-1-oxaspiro[4.5]decan-4-yl}methanamine (CAS No. 2138134-05-9)

The compound {8-Ethyl-1-oxaspiro[4.5]decan-4-yl}methanamine (CAS No. 2138134-05-9) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its distinctive spirocyclic framework and amine functional group make it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold, which could lead to the development of novel therapeutics targeting neurological and metabolic disorders.

One of the key features of {8-Ethyl-1-oxaspiro[4.5]decan-4-yl}methanamine is its oxaspiro[4.5]decane core, a rare structural motif that combines both cyclic ether and spirocyclic elements. This architecture is known to enhance molecular rigidity and improve binding affinity to biological targets. The presence of an ethyl substituent at the 8-position further modulates the compound's physicochemical properties, such as lipophilicity and metabolic stability, making it a valuable building block for structure-activity relationship (SAR) studies.

In recent years, the demand for spirocyclic compounds like {8-Ethyl-1-oxaspiro[4.5]decan-4-yl}methanamine has surged due to their versatility in drug design. These molecules are often explored for their potential to interact with G-protein-coupled receptors (GPCRs) and ion channels, which are critical targets for treating conditions such as chronic pain, anxiety, and depression. The compound's methanamine moiety also opens doors for further derivatization, enabling the creation of libraries for high-throughput screening.

From a synthetic chemistry perspective, {8-Ethyl-1-oxaspiro[4.5]decan-4-yl}methanamine presents intriguing challenges and opportunities. Its spirocyclic structure requires innovative strategies for efficient synthesis, often involving ring-closing metathesis or intramolecular cyclization. Researchers are actively investigating greener and more scalable routes to produce this compound, aligning with the growing emphasis on sustainable chemistry and green synthesis in the pharmaceutical industry.

The compound's potential extends beyond therapeutics. Its unique structural attributes make it a candidate for material science applications, such as the development of liquid crystals or polymers with tailored properties. The oxaspiro[4.5]decane core could impart thermal stability and optical clarity, which are desirable traits in advanced materials.

As the scientific community continues to explore {8-Ethyl-1-oxaspiro[4.5]decan-4-yl}methanamine, questions about its pharmacokinetics, toxicity profile, and mechanism of action remain areas of active investigation. These studies are crucial for determining its suitability as a lead compound in drug development. Additionally, computational modeling and molecular docking simulations are being employed to predict its interactions with biological targets, accelerating the discovery process.

In conclusion, {8-Ethyl-1-oxaspiro[4.5]decan-4-yl}methanamine (CAS No. 2138134-05-9) represents a fascinating intersection of chemistry and biology. Its spirocyclic architecture, combined with its amine functionality, positions it as a molecule of high interest for both academic and industrial research. As advancements in synthetic methodologies and bioassays continue, this compound is poised to play a pivotal role in the next generation of therapeutic agents and functional materials.